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Introduction and Application Notes

Microglia, the resident immune cells of the central nervous system (CNS), play a critical role in
brain homeostasis, injury, and disease. A key function of microglia is phagocytosis, the process
of engulfing and clearing cellular debris, apoptotic cells, and pathogens. Dysregulation of
microglial phagocytosis is implicated in various neurological disorders, making assays that
modulate and measure this process vital for neuroscience research and drug development.

Uridine diphosphate (UDP), often available as a stable sodium salt, has been identified as a
potent signaling molecule that triggers microglial phagocytosis.[1][2][3][4] UDP is released from
damaged neurons and acts as a "find-me" and "eat-me" signal for microglia.[5][6] It exerts its
effects primarily through the G-protein coupled purinergic receptor P2Y6.[1][2][3][4] Activation
of the P2Y6 receptor by UDP initiates a downstream signaling cascade involving
phospholipase C (PLC), leading to the mobilization of intracellular calcium, which is a critical
step for the cytoskeletal rearrangements required for phagocytosis.[1][6]
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These application notes provide a detailed protocol for an in vitro microglial phagocytosis assay
using UDP sodium salt to stimulate the phagocytic activity of cultured microglia. This assay can
be used to:

 Investigate the fundamental mechanisms of microglial phagocytosis.
» Screen for novel therapeutic compounds that modulate microglial phagocytic function.
» Study the role of the P2Y®6 receptor in neuroinflammatory and neurodegenerative diseases.

The protocol outlines methods for cell culture, preparation of phagocytic targets (fluorescent
beads), stimulation with UDP sodium salt, and quantification of phagocytosis using
fluorescence microscopy and flow cytometry.

Signaling Pathway and Experimental Workflow
UDP-P2Y6 Signhaling Pathway in Microglia

The binding of UDP to the P2Y6 receptor on the microglial cell surface initiates a signaling
cascade that culminates in phagocytosis. The key steps are outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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